2-Hydroxy-1-(piperazin-1-yl)ethan-1-one

• IUPAC Name: 2-hydroxy-1-piperazin-1-ylethanone
• InChI: InChI=1S/C6H12N2O2/c9-5-6(10)8-3-1-7-2-4-8/h7,9H,1-5H2
• InChI Key: YKZWLZLFBNIZCC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)CO
• Molecular Formula: C6H12N2O2
• DSSTOX Substance ID: DTXSID30594265
• Molecular Weight: 144.17 g/mol
• CAS RN: 117701-75-4

Description

“2-Hydroxy-1-(piperazin-1-yl)ethan-1-one” is a chemical compound with the CAS Number: 117701-75-4 and Linear Formula: C6H12N2O2. It is also known as 2-oxo-2-(1-piperazinyl)ethanol. It is stored in a dark place, sealed in dry, at 2-8C. It is a solid in physical form.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a preparation method of high-purity 1-[2-(2-hydroxyethoxy)ethyl]piperazine involves reacting piperazine and piperazine dihydrochloride in a solvent to prepare piperazine monohydrochloride.

Molecular Structure Analysis

The molecular structure of “2-Hydroxy-1-(piperazin-1-yl)ethan-1-one” is described by the InChI Code: 1S/C6H12N2O2/c9-5-6(10)8-3-1-7-2-4-8/h7,9H,1-5H2. In a related compound, the piperazine ring adopts a chair conformation.

Physical And Chemical Properties Analysis

“2-Hydroxy-1-(piperazin-1-yl)ethan-1-one” has a molecular weight of 144.17. It is a solid in physical form. The compound is stored in a dark place, sealed in dry, at 2-8C.

Scientific Research Applications

Intermediate in Pharmaceutical Compounds

. It plays a crucial role in the synthesis of drugs, contributing to their chemical structure and influencing their therapeutic effects.

Synthesis of Polyurethane Catalysts

. These catalysts are essential in the production of polyurethane foams, coatings, adhesives, sealants, and elastomers.

Corrosion Inhibitors

. These substances slow down the corrosion process in metals, providing protection and extending their lifespan.

Surfactants

. Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid. They are used in a wide variety of applications, including detergents, emulsifiers, foaming agents, and dispersants.

Synthetic Fibers

. Synthetic fibers are used in a variety of applications, including clothing, home furnishings, and industrial uses.

Antitumor Applications

. They have shown potential in inhibiting the growth of cancer cells.

Antifungal Applications

. They can inhibit the growth of fungi, making them useful in the treatment of fungal infections.

Antidepressant and Antiviral Applications

. They can influence the activity of certain neurotransmitters in the brain, potentially alleviating symptoms of depression. Additionally, they can inhibit the replication of viruses, making them useful in antiviral therapy.

Safety and Hazards

The compound is associated with several hazard statements including H302-H315-H319-H335. Precautionary measures include avoiding contact with skin and eyes, and avoiding inhalation of vapor or mist.

Mechanism of Action

Target of Action

The primary targets of 2-Hydroxy-1-(piperazin-1-yl)ethan-1-one are currently unknown. This compound is a relatively new substance and research into its specific targets is ongoing .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .

Result of Action

More research is needed to elucidate these effects .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Hydroxy-1-(piperazin-1-yl)ethan-1-one. Specific details about how these factors influence the compound’s action are currently unknown .